1-[(4-Methylphenyl)sulfonylamino]-3-naphthalen-1-ylurea
Overview
Description
“2-[(4-methylphenyl)sulfonyl]-N-1-naphthylhydrazinecarboxamide” is a chemical compound. It is used to initiate radical polymerization of unsaturated oligomers e.g. acrylates after UV exposure . The compound has a molecular weight of 444.576 .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a series of 2-(4-methylsulfonylphenyl) indole derivatives have been designed and synthesized . Another study reported the synthesis of a 2-{[(4-methylphenyl)sulfonyl]amino}-3-sulfanylpropanoic acid by adding Na2CO3 solution to cysteine in H2O at -5 oC to -10 oC, followed by the addition of para-toluene sulfonyl chloride .Molecular Structure Analysis
The molecular structure of similar compounds has been analyzed using various techniques. For instance, a novel sulfonamide compound, ({4-nitrophenyl}sulfonyl)tryptophan (DNSPA), was synthesized and its structure was characterized by X-ray crystallographic analysis and spectroscopic methods (NMR, IR, mass spectrometry, and UV-vis) .Chemical Reactions Analysis
The chemical reactions involving similar compounds have been studied. For example, alkyl pyruvate hydrazones have been transformed into alkyl 1-aryl-4-formyl-1H-pyrazole-3-carboxylates under the Vilsmeyer–Haack reaction conditions .Physical and Chemical Properties Analysis
The physical and chemical properties of similar compounds have been analyzed. For instance, a 2-{[(4-methylphenyl)sulfonyl]amino}-3-sulfanylpropanoic acid was synthesized and its melting point range (105-107 oC) was determined .Mechanism of Action
Target of Action
The primary targets of 2-[(4-methylphenyl)sulfonyl]-N-1-naphthylhydrazinecarboxamide are cyclooxygenase (COX) enzymes , particularly COX-2 . These enzymes play a crucial role in the production of prostaglandins, which are involved in inflammation and pain signaling in the body .
Mode of Action
The compound interacts with its targets by inhibiting the COX enzymes, thereby reducing the production of prostaglandins . This results in decreased inflammation and pain. Additionally, some derivatives of the compound have been found to release moderate amounts of nitric oxide (NO), which can decrease the side effects associated with selective COX-2 inhibitors .
Biochemical Pathways
By inhibiting COX enzymes, the compound affects the prostaglandin synthesis pathway . This leads to a decrease in the production of prostaglandins, reducing inflammation and pain. The release of NO by some derivatives of the compound can also affect the nitric oxide signaling pathway , potentially reducing cardiovascular side effects .
Result of Action
The inhibition of COX enzymes and the subsequent reduction in prostaglandin production result in decreased inflammation and pain . The potential release of NO by some derivatives of the compound could also lead to reduced cardiovascular side effects associated with selective COX-2 inhibitors .
Safety and Hazards
Properties
IUPAC Name |
1-[(4-methylphenyl)sulfonylamino]-3-naphthalen-1-ylurea | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O3S/c1-13-9-11-15(12-10-13)25(23,24)21-20-18(22)19-17-8-4-6-14-5-2-3-7-16(14)17/h2-12,21H,1H3,(H2,19,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YIKMCDQIKCJHLJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NNC(=O)NC2=CC=CC3=CC=CC=C32 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.